Cas no 863017-34-9 (N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide)

N-1-(4-Benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide is a synthetic organic compound featuring a benzamide core linked to a substituted piperazine and thiophene moiety. Its structural complexity offers potential as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting central nervous system (CNS) receptors. The presence of the benzylpiperazine group may enhance binding affinity to specific neurotransmitter systems, while the thiophene ring contributes to improved lipophilicity and metabolic stability. This compound’s modular design allows for further derivatization, making it a versatile scaffold for medicinal chemistry applications. Its synthesis and characterization are of interest in exploring structure-activity relationships for novel therapeutic agents.

N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide structure

863017-34-9 structure

Product Name:N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide

CAS No:863017-34-9

MF:C₂₅H₂₉N₃OS

MW:419.582264661789

CID:6566031

Update Time:2025-06-11

N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

- N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide
- N-(1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzamide
- Benzamide, N-[1-methyl-2-[4-(phenylmethyl)-1-piperazinyl]-2-(2-thienyl)ethyl]-
- Inchi： 1S/C25H29N3OS/c1-20(26-25(29)22-11-6-3-7-12-22)24(23-13-8-18-30-23)28-16-14-27(15-17-28)19-21-9-4-2-5-10-21/h2-13,18,20,24H,14-17,19H2,1H3,(H,26,29)
- InChI Key： NRFGFEROVBIHSJ-UHFFFAOYSA-N
- SMILES： C(NC(C)C(N1CCN(CC2=CC=CC=C2)CC1)C1SC=CC=1)(=O)C1=CC=CC=C1

Experimental Properties

Density: 1.186±0.06 g/cm3(Predicted)
Boiling Point: 615.3±55.0 °C(Predicted)
pka: 14.10±0.46(Predicted)

N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0655-0385-2μmol	N-[1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]benzamide	863017-34-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0655-0385-1mg	N-[1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]benzamide	863017-34-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0655-0385-2mg	N-[1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]benzamide	863017-34-9	90%+	2mg	$59.0	2023-05-17

N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

Additional information on N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide

Comprehensive Overview of N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide (CAS No. 863017-34-9)

The compound N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide (CAS No. 863017-34-9) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a benzylpiperazine moiety, a thiophene ring, and a benzamide group makes it a versatile candidate for various applications. Researchers are particularly intrigued by its potential interactions with central nervous system (CNS) receptors, which could pave the way for novel therapeutic agents.

In recent years, the demand for innovative small-molecule drugs has surged, driven by advancements in precision medicine and targeted therapies. N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide aligns with this trend due to its modular design, which allows for fine-tuning of pharmacokinetic properties. This adaptability is crucial for addressing challenges like blood-brain barrier penetration and metabolic stability—topics frequently searched by professionals in drug discovery forums.

The thiophene component of this compound is noteworthy, as heterocyclic rings are a focal point in modern medicinal chemistry. Thiophene derivatives are often explored for their electronic properties and bioisosteric potential, which can enhance drug-receptor interactions. Concurrently, the benzylpiperazine segment introduces conformational flexibility, a feature highly valued in the design of CNS-active compounds. These attributes make CAS No. 863017-34-9 a subject of ongoing studies in neuropharmacology.

From a synthetic chemistry perspective, the preparation of N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide involves multi-step organic transformations, including amide coupling and nucleophilic substitution reactions. Researchers often discuss optimization strategies for such syntheses in peer-reviewed journals, reflecting the compound's relevance in methodological development. Additionally, its benzamide group is a common pharmacophore in FDA-approved drugs, further underscoring its practical significance.

Beyond its pharmacological potential, this compound has sparked discussions in computational chemistry circles. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) studies frequently cite CAS No. 863017-34-9 as a model for probing ligand-receptor dynamics. Such analyses are pivotal in virtual screening campaigns, a hot topic in AI-driven drug discovery—a field experiencing exponential growth due to its cost- and time-efficiency benefits.

Quality control and analytical characterization of N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide are equally critical. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These protocols resonate with industry professionals who frequently search for "batch-to-batch consistency" and "impurity profiling" in specialty chemicals.

In summary, N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide represents a compelling case study at the intersection of synthetic chemistry, pharmacology, and computational modeling. Its multifaceted nature ensures its continued relevance in both academic and industrial settings, particularly as the scientific community strives to address unmet medical needs through innovative molecular designs.